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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for triethyl
methanetricarboxylate (CAS 6279-86-3), a reagent used in the synthesis of various
compounds, including novel inhibitors of Hsp90 and dihydroquinoline-3-carboxylic acids as
HIV-1 integrase inhibitors.[1] Adherence to these guidelines is crucial for ensuring laboratory
safety and minimizing potential exposure risks.

Chemical and Physical Properties

A summary of the key physical and chemical properties of triethyl methanetricarboxylate is
presented in Table 1. This data is essential for the proper design of experiments and for
understanding the substance's behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C10H1606 [2]

Molecular Weight 232.23 g/mol [2]
White to almost white solid;

Appearance clear, colorless liquid after [11[3]
melting

Melting Point 25-29 °C (77-84.2 °F) [1]1[3][4]

. . 253 °C (487.4 °F) at 760

Boiling Point [1103114]
mmHg

Density 1.095 g/mL at 25 °C [1]

] > 110 °C (> 230 °F) - closed
Flash Point [1114]

cup

Water Solubility

Immiscible

[1]

Refractive Index

n20/D 1.424

[1]

Hazard Identification and Classification

Triethyl methanetricarboxylate is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source:[2]
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Signal Word: Warning[2]
Pictogram:[2]

e GHSO07 (Exclamation Mark)

Experimental Protocols for Hazard Assessment

While specific experimental protocols for triethyl methanetricarboxylate are not detailed in

the provided safety data sheets, the hazard classifications are based on standardized testing
guidelines, such as those established by the OECD (Organisation for Economic Co-operation
and Development).

o Skin Irritation: Assessed using methods similar to OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion). This typically involves applying the substance to the skin of laboratory
animals and observing for signs of erythema and edema.

o Eye Irritation: Evaluated through methods analogous to OECD Test Guideline 405 (Acute
Eye Irritation/Corrosion), where the substance is instilled into the eyes of test animals,
followed by an assessment of corneal opacity, iritis, and conjunctivitis.

o Respiratory Irritation: Determined based on data from inhalation studies, often following
guidelines like OECD Test Guideline 403 (Acute Inhalation Toxicity), which assess for signs
of respiratory distress and pathological changes in the respiratory tract.

Safe Handling and Storage

Proper handling and storage procedures are paramount to prevent exposure and ensure the
stability of triethyl methanetricarboxylate.

4.1. Engineering Controls
o Work in a well-ventilated area.[3]
o Use a local exhaust ventilation system to control the generation of dust or aerosols.[3]

e For more hazardous operations, a closed system may be necessary.[3]
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4.2. Personal Protective Equipment (PPE) A risk assessment should be conducted to

determine the appropriate level of PPE. The following are general recommendations:

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles.[3][4] A face shield may be
required in situations with a higher risk of
splashing.[3]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber,
nitrile rubber).[3][5] Protective clothing should be
worn to prevent skin contact.[3]

Respiratory Protection

For operations that may generate dust or
aerosols, a dust respirator (e.g., N95) is

recommended.[3]

4.3. Hygiene Measures

e Wash hands and face thoroughly after handling.[3][6]

 Remove and wash contaminated clothing before reuse.[4]

e Do not eat, drink, or smoke in areas where the chemical is handled.

4.4. Storage Conditions

Keep containers tightly closed.[3][4][6]
Store in a cool, dry, and dark place.[1][3]

Store in a well-ventilated area.[1][4]

Store away from incompatible materials, such as strong oxidizing agents.[3][4]

The logical workflow for handling triethyl methanetricarboxylate is illustrated in the following

diagram:
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Caption: General workflow for handling triethyl methanetricarboxylate.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

5.1. First-Aid Measures

Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep them at
Inhalation rest in a position comfortable for breathing.[3]

Seek medical attention if you feel unwell.

Immediately remove all contaminated clothing.

Skin Contact Wash the affected area with plenty of water.[3]

[6]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.[3] Seek medical advice.

) Rinse mouth with water.[3] Do NOT induce
Ingestion N , , , _
vomiting. Seek immediate medical attention.[4]

5.2. Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[4] Avoid
breathing dust or vapors.[6]

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
groundwater.[5][6]

o Containment and Cleanup: For spills, sweep up the material and place it into a suitable,
labeled container for disposal.[3][4] Avoid creating dust.[3]

The logical relationship for emergency response is outlined in the diagram below:
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Caption: Logical flow for emergency response to an incident.

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[4]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO) and carbon dioxide (CO2).[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]
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Disposal Considerations

Dispose of waste material in accordance with all applicable local, state, and federal regulations.
[6] Do not allow the chemical to enter drains or waterways.[6] Uncleaned containers should be
treated as the product itself.[6]

This technical guide is intended to provide a comprehensive overview of the safety and
handling of triethyl methanetricarboxylate. It is imperative that all users of this chemical
familiarize themselves with this information and the full Safety Data Sheet (SDS) provided by
their supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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